4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione

• IUPAC Name: 4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione
• InChI: InChI=1S/C16H10BrNO3/c17-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13-14(19)16(21)18-15(13)20/h1-8H,(H2,18,19,20,21)
• InChI Key: WMLWRZOUOGMDNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)Br)C3=C(NC(=O)C3=O)O
• Molecular Formula: C16H10BrNO3
• Molecular Weight: 344.16 g/mol

Description

The compound with the identifier “4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione” is a chemical substance cataloged in the PubChem database. This compound is used in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

The preparation methods for 4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione involve several synthetic routes and reaction conditions. Industrial production methods typically include the reaction of specific precursors under controlled conditions to yield the desired compound. The exact synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione has a wide range of scientific research applications. It is used in chemistry for the synthesis of other compounds, in biology for studying biochemical pathways, in medicine for developing new drugs, and in industry for manufacturing various products. Its unique chemical properties make it a valuable tool in these fields .

Mechanism of Action

The mechanism of action of 4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application of the compound .

Comparison with Similar Compounds

4-[4-(4-bromophenyl)phenyl]-5-hydroxy-1H-pyrrole-2,3-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or properties. The comparison involves analyzing the physicochemical descriptors, molecular docking analysis, and RNA-seq analysis to confirm the differences and similarities .